2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol

• CAS No.: 1181600-71-4
• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 2-methyl-1-(pyridin-4-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C10H16N2O/c1-10(2,13)8-12-7-9-3-5-11-6-4-9/h3-6,12-13H,7-8H2,1-2H3
• InChI Key: SNDTXMIGCZATTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CC=NC=C1)O

Description

2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol is a tertiary alcohol featuring a pyridine ring linked via a methylene-amino group to a 2-methylpropan-2-ol backbone. Its molecular formula is C₁₀H₁₆N₂O, with a molecular weight of 180.25 g/mol (calculated based on structural analysis).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol typically involves the reaction of 2-amino-2-methylpropan-1-ol with pyridine-4-carbaldehyde . The reaction is carried out under controlled conditions, often involving the use of solvents such as ethanol or methanol, and may require catalysts to facilitate the reaction. The product is then purified using techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol may involve large-scale batch reactors where the reactants are mixed and allowed to react under optimized conditions. The process may include steps such as distillation, filtration, and drying to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a ligand in coordination chemistry and as a building block in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol, enabling comparative analysis of their synthesis, properties, and applications:

2-(Pyridin-4-yl)propan-2-ol

• Structure: Simpler analog lacking the (pyridin-4-ylmethyl)amino group.
• Molecular Formula: C₈H₁₁NO.
• Key Differences: Reduced steric hindrance due to the absence of the amino linker. Lower molecular weight (137.18 g/mol) and altered polarity.
• Synthesis : Commercial availability () suggests straightforward preparation, likely via Grignard or nucleophilic substitution reactions.
• Applications: Potential as a ligand or intermediate in medicinal chemistry due to its pyridine-alcohol scaffold .

2-Phenyl-1,3-di(pyridin-4-yl)propan-2-ol

• Structure : Central propan-2-ol core flanked by two pyridinyl groups and a phenyl substituent.
• Molecular Formula : C₁₉H₁₈N₂O.
• Key Differences: Increased aromaticity and molecular weight (290.36 g/mol), likely reducing solubility.
• Synthesis : Multi-step routes involving Friedel-Crafts alkylation or cross-coupling reactions (analogous to ’s cyclialkylation methods).
• Applications : Structural complexity suggests utility in catalysis or as a pharmacophore in drug design .

2-Methyl-2-(((3-methyl-1H-pyrazol-4-yl)methyl)amino)propan-1-ol

• Structure : Pyrazole ring replaces pyridine, with a primary alcohol instead of tertiary.
• Molecular Formula : C₉H₁₇N₃O.
• Key Differences :
  • Pyrazole’s hydrogen-bonding capacity vs. pyridine’s basicity.
  • Altered regiochemistry (propan-1-ol vs. propan-2-ol).
• Synthesis : Reductive amination (e.g., using sodium triacetoxyborohydride, as in ) could link the pyrazole and alcohol moieties.
• Applications : Pyrazole derivatives are common in agrochemicals and kinase inhibitors, suggesting biological relevance .

Characterization Challenges :

• The amino-alcohol linkage in 2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol would produce distinct NMR signals (e.g., broad NH peaks in ¹H NMR, shifted carbon resonances in ¹³C NMR).

Pharmacological and Industrial Relevance

• The target compound’s amino-alcohol group may enhance binding to enzyme active sites .
• In contrast, simpler analogs like 2-(pyridin-4-yl)propan-2-ol remain available, highlighting the trade-off between functionality and scalability .

Biological Activity

2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol, with the CAS number 1181600-71-4, is a compound that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : 2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol
• Molecular Formula : C10H16N2O
• Molecular Weight : 180.25 g/mol
• Purity : 97% .

The compound is believed to exert its biological effects through various mechanisms, particularly in neuroprotection and potential antidepressant activity. Research indicates that it may enhance neurogenesis and protect neurons from apoptosis in various models of neurodegenerative diseases.

Neuroprotective Effects

Recent studies have demonstrated that 2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol exhibits significant neuroprotective properties. In a study involving a rat model of traumatic brain injury (TBI), the compound was found to protect cerebral cortical neurons, suggesting its potential in treating conditions like Alzheimer's disease and Parkinson's disease .

Antidepressant Activity

The compound has also shown promise in improving mood and cognitive function. In animal models, it was observed to increase hippocampal neurogenesis, which correlates with antidepressant effects. This suggests that it may be beneficial in treating depression and related disorders .

Table 1: Summary of Biological Activities

Activity Type	Model Used	Observed Effect	Reference
Neuroprotection	Rat model of TBI	Significant protection of cortical neurons
Antidepressant	Animal models	Increased neurogenesis in the hippocampus
Motor Function	G93A SOD1 transgenic mice	Improvement in motor function and learning

Pharmacokinetics

Pharmacokinetic studies indicate that the compound maintains good metabolic stability across various species, including humans. The half-life and bioavailability data suggest favorable pharmacokinetic profiles, enhancing its potential for therapeutic applications.

Table 2: Pharmacokinetic Data

Administration Route	Dose (mg/kg)	AUC (brain) (μg·min/g)	t½ (h)
Intravenous (IV)	10	671 ± 14	7.4
Intraperitoneal (IP)	10	189 ± 35	>24
Oral (PO)	20	388 ± 29	9.6